Cas no 2034294-91-0 (3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea)

• Product Name: 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea
• CAS No: 2034294-91-0
• MF: C₁₆H₂₅FN₄O₃S
• MW: 372.458105802536
• CID: 5332832
• Update Time: 2025-11-05

3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 4-((3-(4-fluorobenzyl)ureido)methyl)-N,N-dimethylpiperidine-1-sulfonamide
• 1-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-3-[(4-fluorophenyl)methyl]urea
• 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea

• Inchi： 1S/C16H25FN4O3S/c1-20(2)25(23,24)21-9-7-14(8-10-21)12-19-16(22)18-11-13-3-5-15(17)6-4-13/h3-6,14H,7-12H2,1-2H3,(H2,18,19,22)
• InChI Key： HCGPPORURUJRCE-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(NCC2C=CC(=CC=2)F)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 522
• XLogP3: 0.9
• Topological Polar Surface Area: 90.1

Additional information on 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea

Introduction to 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea (CAS No. 2034294-91-0)

3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea, identified by its CAS number 2034294-91-0, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation and development.

The molecular structure of 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea incorporates several key functional groups that contribute to its unique properties. The presence of a piperidine ring substituted with a dimethylsulfamoyl group and a methyl group linked to a urea moiety, further modified with a 4-fluorophenylmethyl group, suggests a complex interplay of electronic and steric effects that may influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea make it a promising candidate for further exploration in this context. Specifically, the combination of a piperidine scaffold and urea-based pharmacophores has been shown to enhance binding affinity and selectivity in several drug discovery programs.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological processes. The dimethylsulfamoyl group, for instance, is known to enhance solubility and metabolic stability, while the 4-fluorophenylmethyl group can improve binding interactions through hydrophobic and electrostatic interactions. These features make 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have begun to explore the pharmacological properties of related compounds, providing valuable insights into the potential applications of 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea. For example, research has indicated that compounds with similar structural motifs may exhibit activity against targets involved in inflammation, cancer, and neurodegenerative diseases. These findings suggest that further investigation into the biological activity of this compound could yield significant therapeutic benefits.

The synthesis of 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce such molecules on a scalable basis. Techniques such as multi-step organic synthesis, coupled with purification methods like column chromatography, have enabled researchers to obtain high-purity samples suitable for detailed biological evaluation.

In conclusion, 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-[(4-fluorophenyl)methyl]urea (CAS No. 2034294-91-0) represents a promising compound in the realm of chemical and pharmaceutical research. Its unique structural features and potential biological activity make it a valuable candidate for further investigation. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in the development of novel therapeutic agents.